Cas no 946361-04-2 (3-(2E)-but-2-en-1-yl-8-(3-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2E)-but-2-en-1-yl-8-(3-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 946361-04-2
• MF: C₂₀H₂₁N₅O₃
• MW: 379.412443876266
• CID: 5430506
• Update Time: 2025-07-15

3-(2E)-but-2-en-1-yl-8-(3-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(E)-but-2-enyl]-6-(3-methoxyphenyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• 3-(2E)-but-2-en-1-yl-8-(3-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H21N5O3/c1-5-6-10-23-18(26)16-17(22(3)20(23)27)21-19-24(16)12-13(2)25(19)14-8-7-9-15(11-14)28-4/h5-9,11-12H,10H2,1-4H3/b6-5+
• InChI Key： IQFPAYYTAOHADT-AATRIKPKSA-N
• SMILES： O=C1C2=C(N=C3N(C4C([H])=C([H])C([H])=C(C=4[H])OC([H])([H])[H])C(C([H])([H])[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])([H])/C(/[H])=C(\[H])/C([H])([H])[H])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-(2E)-but-2-en-1-yl-8-(3-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Overview of 3-(2E)-but-2-en-1-yl-8-(3-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 946361-04-2)

The compound 3-(2E)-but-2-en-1-yl-8-(3-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 946361-04-2) is a structurally complex molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique imidazo[1,2-g]purine core and substituted side chains, this compound exhibits potential biological activities that are currently under investigation. Researchers are particularly interested in its pharmacological properties, which may include modulation of specific enzymatic pathways or receptor interactions.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in areas such as oncology, neurology, and immunology. The 3-(2E)-but-2-en-1-yl and 8-(3-methoxyphenyl) substituents in this compound suggest potential bioactivity that could be harnessed for therapeutic applications. For instance, the presence of a methoxyphenyl group is often associated with enhanced binding affinity to certain protein targets, making this molecule a candidate for further structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 3-(2E)-but-2-en-1-yl-8-(3-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves multi-step reactions that require precise control over reaction conditions. The imidazo[1,2-g]purine scaffold is typically constructed through cyclization reactions, followed by functionalization at the 1,7-dimethyl and 8-(3-methoxyphenyl) positions. These synthetic challenges highlight the importance of advanced organic synthesis techniques in modern drug development.

The compound's CAS No. 946361-04-2 serves as a unique identifier in chemical databases, facilitating its tracking in research publications and patent filings. Scientists and pharmaceutical companies often search for this CAS number to access critical data on its physicochemical properties, such as solubility, stability, and melting point. These parameters are essential for formulating the compound into viable drug candidates.

Given the growing interest in personalized medicine and precision therapeutics, molecules like 3-(2E)-but-2-en-1-yl-8-(3-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione are being explored for their potential to address unmet medical needs. For example, its structural features align with trends in kinase inhibitor development, a hot topic in cancer research. Additionally, the compound's lipophilicity and hydrogen-bonding capacity make it a subject of interest in drug delivery optimization.

In conclusion, 3-(2E)-but-2-en-1-yl-8-(3-methoxyphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a promising area of research in the quest for innovative therapeutics. Its complex structure and potential biological activities underscore the importance of continued investigation into its mechanisms and applications. As the scientific community advances in understanding such compounds, they may pave the way for breakthroughs in drug discovery and disease treatment.